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Compound of Interest

Compound Name: 1-Heptanol-d7

Cat. No.: B15557430

Disclaimer: This document provides a comprehensive safety data summary for 1-Heptanol. The
deuterated analogue, 1-Heptanol-d7, is expected to have very similar safety and toxicological
properties. However, due to the isotopic substitution, minor variations in physical properties will
exist. This guide should be used as a primary reference, but it is always recommended to
consult the specific Safety Data Sheet (SDS) provided by the supplier for 1-Heptanol-d7.

Chemical Identification and Physical Properties

1-Heptanol is a clear, colorless liquid with a characteristic mild, alcoholic odor.[1] It is a straight-
chain fatty alcohol with seven carbon atoms. While very slightly soluble in water, it is miscible
with ethanol and ether.[2][3]

Table 1: Physical and Chemical Properties of 1-Heptanol

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15557430?utm_src=pdf-interest
https://www.benchchem.com/product/b15557430?utm_src=pdf-body
https://www.benchchem.com/product/b15557430?utm_src=pdf-body
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1082
https://en.wikipedia.org/wiki/1-Heptanol
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n8heir.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C7H160 [2]
Molecular Weight 116.20 g/mol

CAS Number 111-70-6

175-176 °C (348.8 °F) at 760

Boiling Point
mmHg

_ , _ -34°C to -36 °C (-30.3°F to
Melting/Freezing Point

-33°F)
Density 0.822 g/cm?3 at 20-25 °C
Vapor Pressure 0.5-0.7 hPa at 20 °C
] 73-76 °C (163.4 - 169 °F) -
Flash Point
Closed Cup
Autoignition Temp. 350 °C (662 °F)
Refractive Index ~1.424 at 20 °C
- Insoluble in water; Miscible
Solubility

with alcohol and ether

Hazard Identification and Classification

1-Heptanol is classified as a combustible liquid that causes serious eye irritation. It is also
considered harmful to aquatic life with long-lasting effects.

Table 2: GHS Hazard Classification
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Hazard Class Category

Hazard Statement

Flammable Liquids Category 4

H227: Combustible liquid

Serious Eye Damage/Irritation Category 2A

H319: Causes serious eye

irritation

Aquatic Hazard (Chronic) Category 3

H412: Harmful to aquatic life

with long lasting effects

Signal Word: Warning

Toxicological Data

Toxicological studies indicate that 1-Heptanol has low acute toxicity via oral and dermal routes.

The primary health concern is serious eye irritation. No components are identified as known or
anticipated carcinogens by IARC, NTP, or OSHA.

Table 3: Acute Toxicity Data

Exposure . . oy
Endpoint Value Species Guideline Source

Route

5,500 - 6,200
Oral LD50 Rat OECD 401

mg/kg
Dermal LD50 >2,000 mg/kg  Rabbit

_ >7.4mg/l (4

Inhalation LCO ) Rat OECD 403

Key Toxicological Effects:

o Eye Irritation: Causes serious irritation upon contact.

 Skin Irritation: Not classified as a skin irritant, though prolonged contact may defat the skin,

leading to dryness or cracking.

» Sensitization: Did not cause sensitization in laboratory animals.
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» Mutagenicity: Not classified as a germ cell mutagenic.

Experimental Protocols: Safe Handling and
Emergency Procedures

The following protocols are derived from standard safety guidelines for handling combustible
and irritant chemicals.

4.1 Personal Protective Equipment (PPE)

Arisk assessment should be conducted before handling. The following PPE is mandatory:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If ventilation is inadequate or if aerosols/mists are generated, use a
NIOSH/MSHA-approved respirator with an organic vapor cartridge.

4.2 Engineering Controls and Storage

e Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.
Eyewash stations and safety showers must be readily accessible.

o Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and
other ignition sources. Keep containers tightly closed.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, acid
chlorides, and acid anhydrides.

4.3 Spill and Leak Protocol
o Evacuate & Ventilate: Remove all sources of ignition and ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.
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e Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., sand,
earth, vermiculite).

o Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,
closed container for disposal.

» Decontamination: Clean the affected area thoroughly.
4.4 First Aid Measures

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding eyelids
open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap
and plenty of water.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Visualized Workflows and Pathways

The following diagrams illustrate the logical flow for safely managing 1-Heptanol-d7 in a
research environment.
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Caption: Workflow for Safe Chemical Handling from Acquisition to Disposal.
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Chemical Exposure Occurs
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Caption: First Aid Response Protocol for Accidental Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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